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Compound of Interest

Compound Name: Coconut diethanolamide

Cat. No.: B560693 Get Quote

A Comparative Analysis of Cocamide DEA vs.
Cocamide MEA as Thickening Agents
For Immediate Publication

This guide provides a detailed comparative analysis of two widely used nonionic surfactants,

Cocamide Diethanolamine (Cocamide DEA) and Cocamide Monoethanolamine (Cocamide

MEA). Both are alkanolamides derived from coconut oil fatty acids and are primarily employed

as secondary surfactants in cosmetic and personal care formulations to enhance viscosity and

foam characteristics. This document is intended for researchers, scientists, and formulation

chemists, offering objective comparisons and supporting experimental methodologies to aid in

the selection of the appropriate agent for specific applications.

Physical and Chemical Properties
Cocamide DEA and Cocamide MEA share a common origin but differ significantly in their

chemical structure and physical state, which dictates their handling and formulation

requirements. Cocamide DEA is the reaction product of coconut fatty acids with

diethanolamine, while Cocamide MEA is formed with monoethanolamine.
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Property
Cocamide DEA
(Diethanolamine)

Cocamide MEA
(Monoethanolamine)

INCI Name Cocamide DEA Cocamide MEA

Chemical Formula
CH₃(CH₂)ₙC(=O)N(CH₂CH₂OH

)₂
CH₃(CH₂)ₙCONHCH₂CH₂OH

Typical Appearance
Clear to amber, viscous

liquid[1][2]

White to off-white waxy flakes

or solid[3]

Processing
Can be used in cold-process

formulations[4]

Requires heating to melt and

disperse[5]

Solubility Water Soluble
Insoluble in water; requires

heating for dispersion[5]

Primary Functions
Thickening agent, foam

booster, emulsifier[6][7]

Thickening agent, foam

stabilizer, emulsifier[8][9]

Performance Comparison as Thickening Agents
The primary function of these amides in many formulations is to build viscosity, often in synergy

with anionic surfactants and electrolytes like sodium chloride. Their performance, however, is

not identical.

Data Presentation: Performance Summary

While precise quantitative data varies by the specific formulation base (e.g., SLES, ALES), the

following table summarizes the generally accepted performance characteristics based on

industry literature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.cosmeticsandtoiletries.com/formulas-products/hair-care/article/21834406/comparatively-speaking-cocamide-dea-vs-mea-vs-dipa-in-shampoos
https://www.researchgate.net/publication/345689406_Fundamental_Methods_for_Measuring_Foam_Stability
https://www.differencebetween.com/what-is-the-difference-between-cocamide-dea-and-cocamide-mea/
https://www.humblebeeandme.com/project/cocamide-dea/
https://www.monsachemical.com/which-thickening-agent-to-choose-cdea-cmea-or-cmmea.html
https://www.monsachemical.com/which-thickening-agent-to-choose-cdea-cmea-or-cmmea.html
https://www.paulaschoice.co.uk/cocamide-dea-and-mea/ingredient-cocamide-dea-and-mea.html
https://www.nbinno.com/article/surfactants/cocamide-dea-surfactant-comparison-cl
https://www.nveo.org/index.php/journal/article/download/1662/1451/1700
https://www.nbinno.com/article/surfactants/the-chemistry-of-lather-exploring-the-function-of-cocamide-mea-as-a-foam-booster-pc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Metric Cocamide DEA Cocamide MEA
Supporting
Evidence

Thickening Efficiency Good to Excellent Excellent

Cocamide MEA is

noted to provide a

better thickening

effect than Cocamide

DEA.[5]

Foam Boosting Excellent Good

Cocamide DEA is an

excellent foam

booster, while

Cocamide MEA has

comparatively less

foaming capability.[1]

[7]

Foam Stability Good Good

The foam stability

provided by both

amides is generally

comparable.

Ease of Formulation
High (Liquid, cold-

processable)

Moderate (Solid,

requires heat)

DEA is a liquid at

room temperature,

whereas MEA is a

waxy solid that must

be melted.[4][5]

Safety Profile Caution
Generally Recognized

as Safer

DEA has concerns

due to potential

nitrosamine formation;

MEA is DEA-free and

considered a safer

alternative.[1][5][8]

Experimental Protocols
To quantitatively assess the performance of these thickeners, standardized experimental

procedures are necessary. Below are detailed methodologies for evaluating viscosity and foam
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performance.

Experimental Protocol 1: Comparative Viscosity
Analysis
This protocol details a method for evaluating the thickening efficiency of Cocamide DEA and

Cocamide MEA in a simple surfactant base by measuring the viscosity response to electrolyte

addition (the "salt curve").

Objective: To determine and compare the viscosity-building capabilities of Cocamide DEA and

Cocamide MEA in a standardized anionic surfactant solution as a function of sodium chloride

concentration.

Materials & Equipment:

Primary Surfactant Base (e.g., 10% Sodium Laureth Sulfate solution)

Cocamide DEA

Cocamide MEA

Sodium Chloride (NaCl)

Citric Acid (for pH adjustment)

Deionized Water

Rotational Viscometer (e.g., Brookfield RVT) with appropriate spindles[10]

Beakers, magnetic stirrer, and hot plate

pH meter

Methodology:

Preparation of Test Formulations:
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Create a control formulation containing 10% SLES in deionized water, adjusted to a pH of

5.5-6.5 with citric acid.

Prepare the Cocamide DEA formulation: To the control base, add a specified concentration

(e.g., 2.5% w/w) of Cocamide DEA. Mix until homogenous.

Prepare the Cocamide MEA formulation: To the control base, add the same concentration

(e.g., 2.5% w/w) of Cocamide MEA. Heat the mixture to 70-75°C while stirring to ensure

the waxy flakes completely melt and disperse. Allow to cool to room temperature while

stirring gently.

Viscosity Measurement:

For each formulation (DEA and MEA), prepare a series of samples by adding incremental

amounts of NaCl (e.g., 0.5%, 1.0%, 1.5%, 2.0%, 2.5% w/w).

Allow samples to equilibrate for at least 24 hours at a constant temperature (25°C).

Measure the viscosity of each sample using the rotational viscometer.[10] Ensure

consistent parameters (spindle number, rotation speed in rpm, and temperature) for all

measurements to ensure comparability.

Record the viscosity in millipascal-seconds (mPa·s).

Data Analysis:

Plot viscosity (mPa·s) on the y-axis against the NaCl concentration (%) on the x-axis for

both Cocamide DEA and Cocamide MEA.

Compare the resulting salt curves. The formulation that achieves a higher peak viscosity

with less salt is considered a more efficient thickener.[1]

Experimental Protocol 2: Foam Performance Evaluation
This protocol uses the Ross-Miles method to assess the foaming properties of formulations

containing Cocamide DEA and Cocamide MEA.[11][12]
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Objective: To measure and compare the initial foam volume (foamability) and foam stability of

surfactant solutions containing Cocamide DEA and Cocamide MEA.

Materials & Equipment:

Ross-Miles foam apparatus (graduated, jacketed glass column with a reservoir and orifice)

Test formulations as prepared in Protocol 1 (typically at a low salt concentration, e.g., 0.5%

NaCl)

Thermometer

Stopwatch

Methodology:

Apparatus Setup:

Assemble the Ross-Miles apparatus. Circulate water through the jacket to maintain a

constant temperature (e.g., 25°C).

Foam Generation:

Pour 200 mL of the test solution into the upper reservoir.

Place 50 mL of the same solution into the bottom of the column.

Open the orifice to allow the 200 mL of solution to fall 90 cm through the air and impact the

50 mL pool, generating foam.

Measurement of Initial Foam Height (Foamability):

As soon as the reservoir is empty, immediately measure the total height of the foam

column in millimeters (mm) from the surface of the liquid pool. Record this as the initial

foam height.

Measurement of Foam Stability:
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Start a stopwatch immediately after the initial measurement.

Record the foam height again at a specified time interval, typically 5 minutes.

Foam stability can be reported as the foam height remaining after 5 minutes or as a

percentage of the initial height.

Mandatory Visualizations
The following diagrams illustrate key chemical, procedural, and logical relationships in the

comparison of Cocamide DEA and Cocamide MEA.
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Fig 1. Simplified synthesis pathways for Cocamide DEA and Cocamide MEA.
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Fig 2. Experimental workflow for comparative viscosity analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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